Cas no 1643542-06-6 (5-Bromo-2-chloro-4-(ethyl-d5)-pyrimidine)

• Product Name: 5-Bromo-2-chloro-4-(ethyl-d5)-pyrimidine
• CAS No: 1643542-06-6
• MF: C₆H₆BrClN₂
• MW: 226.51304769516
• CID: 6810953
• PubChem ID: 133552643
• Update Time: 2025-03-06

5-Bromo-2-chloro-4-(ethyl-d5)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-(ethyl-d5)-pyrimidine
• 1643542-06-6
• CS-18606

• Inchi： 1S/C6H6BrClN2/c1-2-5-4(7)3-9-6(8)10-5/h3H,2H2,1H3/i1D3,2D2
• InChI Key： LXSSTXFGZLTAAU-ZBJDZAJPSA-N
• SMILES： BrC1=CN=C(N=C1C([2H])([2H])C([2H])([2H])[2H])Cl

Computed Properties

• Exact Mass: 224.97167Da
• Monoisotopic Mass: 224.97167Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų